Cas no 16518-26-6 (Benzoic acid,4-(1,1-dimethylethyl)-, potassium salt (1:1))

Benzoic acid,4-(1,1-dimethylethyl)-, potassium salt (1:1) structure
16518-26-6 structure
Product Name:Benzoic acid,4-(1,1-dimethylethyl)-, potassium salt (1:1)
CAS No:16518-26-6
MF:C11H13KO2
MW:216.318024396896
CID:121712
PubChem ID:23672309
Update Time:2025-04-18

Benzoic acid,4-(1,1-dimethylethyl)-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,1-dimethylethyl)-, potassium salt (1:1)
    • potassium p-tert-butylbenzoate
    • potassium,4-tert-butylbenzoate
    • Benzoic acid, 4-(1,1-dimethylethyl)-, potassium salt
    • p-tert-Butyl benzoic acid, potassium salt
    • Einecs 240-587-2
    • 4-tert-Butylbenzoic acid potassium salt
    • 4-(1,1-Dimethylethyl)benzoic acid potassium salt
    • potassium;4-tert-butylbenzoate
    • p-tert-Butylbenzoic acid, potassium salt
    • AKOS003052374
    • 16518-26-6
    • SCHEMBL5888927
    • DTXSID1066073
    • NS00085523
    • Benzoic acid, 4-(1,1-dimethylethyl)-, potassium salt (1:1)
    • KYK2S8C3SB
    • AKOS022190657
    • Inchi: 1S/C11H14O2.K/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7H,1-3H3,(H,12,13);/q;+1/p-1
    • InChI Key: GAJCVIMKCAZHEO-UHFFFAOYSA-M
    • SMILES: [K+].[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 216.05529
  • Monoisotopic Mass: 216.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1A^2

Experimental Properties

  • Density: 1.056
  • Melting Point: 164.5-165.5 DEG C
  • Boiling Point: 283.3°Cat760mmHg
  • Flash Point: 134.9°C
  • PSA: 40.13
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